(2,5-Diiodo-4-methoxy-phenoxy)-acetonitrile

• Molecular Formula: C9H7I2NO2
• Molecular Weight: 414.97 g/mol
• IUPAC Name: 2-(2,5-diiodo-4-methoxyphenoxy)acetonitrile
• InChI: InChI=1S/C9H7I2NO2/c1-13-8-4-7(11)9(5-6(8)10)14-3-2-12/h4-5H,3H2,1H3
• InChI Key: IVAPDIRFTBTTKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1I)OCC#N)I

Description

(2,5-Diiodo-4-methoxy-phenoxy)-acetonitrile is a useful research compound. Its molecular formula is C9H7I2NO2 and its molecular weight is 414.97 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,5-Diiodo-4-methoxy-phenoxy)-acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,5-Diiodo-4-methoxy-phenoxy)-acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2,5-Diiodo-4-methoxy-phenol (2.8 g, 7.5 mmol) and potassium carbonate (2.1 g) were added to 30 mL of stirring acetone at room temperature and under nitrogen. Bromoacetonitrile (0.575 mL, 8.25 mmol) was added, and the reaction mixture was heated to 60° C. and stirred under nitrogen for 8 hours, then stirred for 18 hours under nitrogen at room temperature. The reaction mixture concentrated under reduced pressure, and the residue was poured into water and extracted into EtOAc. The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated under reduced pressure. The residue was chromatographed on 150 g of flash silica (5%-20% EtOAc/hexanes) to give 2.86 g of (2,5-Diiodo-4-methoxy-phenoxy)-acetonitrile, MS (M+H)=416.